Cas no 1807192-41-1 (2-Cyano-4-ethyl-3-formylphenylacetic acid)

• Product Name: 2-Cyano-4-ethyl-3-formylphenylacetic acid
• CAS No: 1807192-41-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5011001
• Update Time: 2025-10-16

2-Cyano-4-ethyl-3-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-3-formylphenylacetic acid

• Inchi： 1S/C12H11NO3/c1-2-8-3-4-9(5-12(15)16)10(6-13)11(8)7-14/h3-4,7H,2,5H2,1H3,(H,15,16)
• InChI Key： BDCLSXAAOZYWDO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(CC)=C(C=O)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 2-Cyano-4-ethyl-3-formylphenylacetic acid

Professional Introduction to 2-Cyano-4-ethyl-3-formylphenylacetic Acid (CAS No. 1807192-41-1)

2-Cyano-4-ethyl-3-formylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1807192-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its cyano, ethyl, and formyl functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications.

The molecular structure of 2-cyano-4-ethyl-3-formylphenylacetic acid consists of a phenyl ring substituted with a cyano group at the 2-position, an ethyl group at the 4-position, and a formyl group at the 3-position. This arrangement imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group enhances the electrophilicity of the molecule, while the formyl group serves as a versatile handle for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The cyano and formyl groups in 2-cyano-4-ethyl-3-formylphenylacetic acid have been shown to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has prompted researchers to investigate its potential as a precursor in drug discovery efforts aimed at developing novel therapeutic agents.

One of the most compelling aspects of 2-cyano-4-ethyl-3-formylphenylacetic acid is its utility in synthetic chemistry. The formyl group, in particular, provides a convenient entry point for introducing aldehyde functionalities, which can be further transformed into amides, esters, or other derivatives through standard chemical reactions. This flexibility has made it a popular choice for medicinal chemists seeking to build complex molecular architectures.

The synthesis of 2-cyano-4-ethyl-3-formylphenylacetic acid typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated formylation processes, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the latest advancements in organic chemistry.

Recent studies have begun to uncover the biological significance of compounds like 2-cyano-4-ethyl-3-formylphenylacetic acid. Research has indicated that derivatives of this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The cyano group's ability to participate in hydrogen bonding interactions with biological targets further enhances its potential as a pharmacophore. Additionally, computational modeling studies have suggested that modifications to the phenyl ring can fine-tune binding affinity and selectivity.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in exploring derivatives of 2-cyano-4-ethyl-3-formylphenylacetic acid. Preclinical studies are underway to evaluate their efficacy and safety profiles in animal models. These efforts are supported by collaborations between academic researchers and industrial chemists who are leveraging cutting-edge technologies to accelerate drug development pipelines.

The environmental impact of synthesizing and utilizing 2-cyano-4-ethyl-3-formylphenylacetic acid is also a consideration that has gained traction in recent discussions. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional approaches.

The future prospects for 2-cyano-4-ethyl-3-formylphenylacetic acid appear promising as it continues to be investigated for its potential applications in medicine and materials science. Its unique structural features offer opportunities for designing molecules with tailored properties, making it an indispensable tool for chemists working on next-generation therapeutics. As research progresses, it is expected that new derivatives will be synthesized and tested, further expanding its utility across multiple disciplines.